4-bromo-N-[4-(butanoylamino)phenyl]benzamide

• IUPAC Name: 4-bromo-N-[4-(butanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17BrN2O2/c1-2-3-16(21)19-14-8-10-15(11-9-14)20-17(22)12-4-6-13(18)7-5-12/h4-11H,2-3H2,1H3,(H,19,21)(H,20,22)
• InChI Key: NJBGEKQEXZDVGV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C17H17BrN2O2
• Molecular Weight: 361.2 g/mol

Description

4-bromo-N-[4-(butanoylamino)phenyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom at the 4-position of the benzamide structure, along with a butanoylamino group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[4-(butanoylamino)phenyl]benzamide typically involves the following steps:

Bromination: The starting material, aniline, is brominated using bromine in the presence of a suitable solvent to yield 4-bromoaniline.

Acylation: The 4-bromoaniline is then acylated with butanoyl chloride in the presence of a base such as pyridine to form 4-bromo-N-(butanoyl)aniline.

Coupling Reaction: Finally, the 4-bromo-N-(butanoyl)aniline is coupled with benzoyl chloride in the presence of a base to yield 4-bromo-N-[4-(butanoylamino)phenyl]benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[4-(butanoylamino)phenyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under suitable conditions.

Reduction Reactions: The compound can be reduced to form corresponding amines or alcohols.

Oxidation Reactions: Oxidation can lead to the formation of corresponding acids or ketones.

Common Reagents and Conditions

Substitution: Reagents such as sodium iodide in acetone can be used for nucleophilic substitution reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a catalyst can be employed.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Major Products Formed

Substitution: Products include various substituted benzamides depending on the nucleophile used.

Reduction: Products include amines or alcohols.

Oxidation: Products include acids or ketones.

Scientific Research Applications

4-bromo-N-[4-(butanoylamino)phenyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential antimicrobial and antiproliferative properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-[4-(butanoylamino)phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its biological effects. For example, it may block the biosynthesis of bacterial lipids, thereby exhibiting antimicrobial activity . Additionally, it may interfere with cell proliferation pathways, making it a potential anticancer agent .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(tert-butyl)benzamide
• 4-bromo-N-(4-hydroxyphenyl)benzamide
• 4-bromo-N-(4-methoxyphenyl)benzamide

Uniqueness

4-bromo-N-[4-(butanoylamino)phenyl]benzamide is unique due to the presence of the butanoylamino group, which imparts specific chemical and biological properties. This group can influence the compound’s solubility, reactivity, and interaction with biological targets, making it distinct from other similar benzamide derivatives .